Cas no 187227-45-8 (Oseltamivir acid)

• Product Name: Oseltamivir acid
• CAS No: 187227-45-8
• MF: C₁₄H₂₄N₂O₄
• MW: 284.351364135742
• CID: 145279
• PubChem ID: 449381
• Update Time: 2025-06-14

Oseltamivir acid Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxylicacid, 4-(acetylamino)-5-amino-3-(1-ethylpropoxy)-, (3R,4R,5S)-
• OSELTAMIVIR ACID
• (3R,4R,5S)-4-acetamido-5-amino-3-pentan-3-yloxycyclohexene-1-carboxylic acid
• Oseltamivir Carboxylic Acid
• (3R,4R,5S)-4-Acetamido-5-amino-3-(1-ethylpropoxy)cyclohex-1-ene-1-carboxylic acid
• 1-Cyclohexene-1-carboxylic acid,4-(acetylamino)-5-amino-3-(1-ethylpropoxy)-,(3R,4R,5S)
• G39
• GS 4071
• oseltamivir carboxylate
• Ro 64-0802
• (3R,4R,5S)-4-(Acetylamino)-5-amino-3-(1-ethylpropoxy)-1-cyclohexene-1-carboxylic acid
• Gs-4071
• Aids095377
• Aids-095377
• Oseltamivir impurity C
• Oseltamivir EP Impurity C
• Oseltamivir-carboxylate
• GS4071
• K6106LV5Q8
• (3R,4R,5S)-4-acetamido-5-amino-3-(pentan-3-yloxy)cyclohex-1-ene-1-carboxylic acid
• 1-Cyclohexene-1-carboxylic acid, 4-(acetylamino)-5-amino-3-(1-ethylpropoxy)-, (3R,4R,5S)-
• (3r,4r,5s)-4-(Acetylamino)-5-Amino-3-(Pentan-3-Yloxy)cyclohex-1-Ene-1-Carboxylic Acid
• Oseltamivir (acid)
• Oseltamivir free acid
• Oseltamivir Carboxylic Aci
• (3R,4R,5S)-5-amino-4-acetamido-3-(pentan-3-yloxy)cyclohex-1-ene-1-carboxylic acid
• GS 4071;Ro 64-0802;Oseltamivir carboxylate
• 1-Cyclohexene-1-carboxylic acid, 4-(acetylamino)-5-amino-3-(1-ethylpropoxy)-, (3R-(3alpha,4beta,5alpha))-
• (3R,4R,5S)-4-acetamido-5-amino-3-(pentan-3-yloxy)cyclohex-1-enecarboxylic acid
• Oseltamiviracid
• AKOS027325283
• DB02600
• HY-13318
• SCHEMBL182903
• (3r,4r,5s)-4-acetylamino-5-amino-3-(1-ethylpropoxy)-1-cyclohexene-1-carboxylic acid
• CHEBI:73139
• BDBM4994
• Oseltamivir acid, (-)-
• C90284
• Q27140336
• EN300-150145
• 187227-45-8
• UNII-K6106LV5Q8
• (3r,4r,5s)-4-acetylamino-5-amino-3(1-ethylpropoxy)-1-cyclohexene-1-carboxylic acid
• CHEMBL674
• DTXCID6094487
• 204255-09-4 (HCl)
• NS00000302
• A907638
• OSELTAMIVIR PHOSPHATE IMPURITY C [EP IMPURITY]
• (3R,4R,5S)-4-acetamido-5-amino-3-(1-ethylpropoxy)cyclohexene-1-carboxylic acid
• Ro-64-0802
• CS-0553
• RO-640802
• DTXSID50171996
• (3R,4R,5S)-4-(Acetylamino)-5-amino-3-(1-ethylpropoxy)-1-cyclohexence-1-carboxylic Acid
• OSELTAMIVIR PHOSPHATE IMPURITY, OSELTAMIVIR ACID- [USP IMPURITY]
• (3R,4R,5S)-4-Acetamido-5-amino-3-(1-ethylpropoxy)-1-cyclohex-ene-1-carboxylic acid
• Oseltamivir acid, >=98%
• OSELTAMIVIR CARBOXYLATE HYDROCHLORIDE
• GLXC-10722
• BRD-K93767137-001-01-1
• 1-Cyclohexene-1-carboxylic acid, 4-(acetylamino)-5-amino-3-(1-ethylpropoxy)-, (3R,4R,5S)-; 1-Cyclohexene-1-carboxylic acid, 4-(acetylamino)-5-amino-3-(1-ethylpropoxy)-, [3R-(3a,4ss,5a)]-; (3R,4R,5S)-4-(Acetylamino)-5-amino-3-(1-ethylpropoxy)-1-cyclohexene-1-carboxylic acid; GS 4071; Oseltamivir acid; Ro 64-0802
• DA-66381
• Ro 64-0802 hydrochloride
• Oseltamivir acid

• Inchi： 1S/C14H24N2O4/c1-4-10(5-2)20-12-7-9(14(18)19)6-11(15)13(12)16-8(3)17/h7,10-13H,4-6,15H2,1-3H3,(H,16,17)(H,18,19)/t11-,12+,13+/m0/s1
• InChI Key： NENPYTRHICXVCS-YNEHKIRRSA-N
• SMILES： O(C(CC)CC)[C@@H]1C=C(C(=O)O)C[C@@H]([C@H]1NC(C)=O)N

Computed Properties

• Exact Mass: 284.17400
• Monoisotopic Mass: 284.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: -1.9

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 185-187 ºC
• Boiling Point: 508.7°C at 760 mmHg
• Flash Point: 261.5°C
• Refractive Index: 1.524
• Solubility: Slightly soluble (7.4 g/l) (25 º C),
• PSA: 101.65000
• LogP: 1.89810

Oseltamivir acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Oseltamivir acid

Comprehensive Overview of Oseltamivir Acid (CAS No. 187227-45-8): Mechanism, Applications, and Current Research Trends

Oseltamivir acid (CAS No. 187227-45-8), the pharmacologically active metabolite of the prodrug oseltamivir phosphate, is a pivotal antiviral agent renowned for its efficacy against influenza viruses. As the global healthcare landscape continues to prioritize pandemic preparedness, this compound has garnered significant attention due to its role in mitigating seasonal and potential pandemic influenza outbreaks. Its mechanism of action involves selective inhibition of influenza neuraminidase, a critical enzyme for viral replication, making it a cornerstone in antiviral therapy.

The rise of antiviral resistance and the emergence of novel influenza strains have fueled research into optimizing oseltamivir acid's therapeutic potential. Recent studies explore its synergistic effects with other antivirals, such as baloxavir marboxil, to combat resistant variants. Additionally, the compound's pharmacokinetics—particularly its bioavailability and renal excretion—remain hot topics in clinical pharmacology, addressing concerns about dosing in pediatric and elderly populations.

From a manufacturing standpoint, CAS 187227-45-8 is synthesized through advanced chiral technologies to ensure high purity, a critical factor for regulatory compliance. Analytical methods like HPLC and LC-MS are routinely employed to validate its stability under varying storage conditions, a frequent query among pharmaceutical professionals. Environmental persistence and ecotoxicological impacts of oseltamivir acid metabolites also feature prominently in sustainability discussions, aligning with the industry's push for greener pharmaceuticals.

Clinically, the demand for oseltamivir acid surges during influenza seasons, with healthcare providers emphasizing early administration for maximal efficacy. Patient-centric FAQs often revolve around its side-effect profile (e.g., gastrointestinal disturbances) and contraindications, underscoring the need for clear patient education. Meanwhile, computational modeling of neuraminidase inhibitors leverages AI-driven drug design to predict next-generation derivatives, a trend reflecting the compound's enduring relevance in antiviral research.

In conclusion, oseltamivir acid (CAS No. 187227-45-8) exemplifies the intersection of virology, medicinal chemistry, and public health. Its evolving applications—from routine influenza management to pandemic response protocols—highlight its indispensable role in modern therapeutics. Ongoing innovations in formulation technology and resistance monitoring will further solidify its position as a first-line defense against influenza.